Cas no 1520855-49-5 (3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride)

• Product Name: 3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride
• CAS No: 1520855-49-5
• MF: C₅H₃ClN₄O₃S
• MW: 234.620317697525
• MDL: MFCD21736380
• CID: 5243602
• Update Time: 2025-10-05

3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine-6-sulfonyl chloride, 2,3-dihydro-3-oxo-
• 3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride

• MDL： MFCD21736380
• Inchi： 1S/C5H3ClN4O3S/c6-14(12,13)4-2-1-3-7-8-5(11)10(3)9-4/h1-2H,(H,8,11)
• InChI Key： HFWPVCTZVOJVKJ-UHFFFAOYSA-N
• SMILES： C12=NNC(=O)N1N=C(S(Cl)(=O)=O)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride

Comprehensive Analysis of 3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride (CAS No. 1520855-49-5)

The compound 3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride (CAS No. 1520855-49-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazolopyridazine core and a reactive sulfonyl chloride group, makes it a valuable building block for synthesizing novel bioactive molecules. In recent years, this compound has garnered attention due to its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies in precision medicine.

Researchers have explored the versatility of CAS 1520855-49-5 in heterocyclic chemistry, particularly in constructing fused ring systems that mimic natural pharmacophores. The sulfonyl chloride moiety enables efficient conjugation with amines and alcohols, facilitating the creation of sulfonamides or sulfonate esters – functional groups prevalent in FDA-approved drugs. This reactivity profile positions the compound as a key player in high-throughput screening libraries and combinatorial chemistry approaches, addressing the pharmaceutical industry's need for diverse molecular scaffolds.

From a synthetic chemistry perspective, the triazolopyridazine skeleton of this compound offers remarkable stability while maintaining sufficient reactivity for further derivatization. Computational studies suggest its potential as a hydrogen bond acceptor in molecular recognition processes, explaining the growing interest in its application for protein-ligand interaction studies. The compound's balanced lipophilicity and polarity parameters make it particularly suitable for developing CNS-penetrant compounds, a hot topic in neuropharmacology research.

Recent patent literature reveals innovative applications of 3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride in designing allosteric modulators for G-protein coupled receptors (GPCRs). This aligns with current trends in drug discovery focusing on targeted protein degradation and signal transduction modulation. The compound's ability to serve as a versatile warhead in proteolysis targeting chimeras (PROTACs) has attracted significant attention from biotech companies specializing in next-generation therapeutics.

Quality control aspects of CAS 1520855-49-5 involve rigorous HPLC analysis to ensure purity levels suitable for pharmaceutical applications. Advanced characterization techniques including LC-MS and NMR spectroscopy are routinely employed to verify structural integrity. The compound's stability under various storage conditions has been thoroughly investigated, with recommendations for anhydrous environments to preserve its reactive sulfonyl chloride functionality.

In material science applications, derivatives of this compound have shown promise in developing organic semiconductors and photoactive materials. The conjugated triazolopyridazine system exhibits interesting electronic properties that researchers are exploring for optoelectronic devices. This multidisciplinary potential makes 1520855-49-5 a subject of interest in both life sciences and advanced materials research.

The synthesis of 3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazine-6-sulfonyl chloride typically involves sequential cyclization and chlorosulfonation steps, with recent process chemistry improvements focusing on atom economy and green chemistry principles. These advancements address the pharmaceutical industry's growing emphasis on sustainable synthesis and waste reduction in API manufacturing.

From a regulatory standpoint, proper handling procedures for this compound emphasize standard laboratory safety protocols without requiring specialized containment. Its growing importance in medicinal chemistry is evidenced by increasing citations in scientific literature, particularly in studies investigating structure-activity relationships (SAR) for various biological targets. The compound's unique structural features continue to inspire innovative applications across multiple research domains.